N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide

• IUPAC Name: N-ethyl-2-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C9H18N2OS/c1-2-10-9(13)11-6-4-3-5-8(11)7-12/h8,12H,2-7H2,1H3,(H,10,13)
• InChI Key: RKWFNIPYQROVGF-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N1CCCCC1CO
• Molecular Formula: C9H18N2OS
• Molecular Weight: 202.32 g/mol
• Solubility: 27.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide is a chemical compound that is commonly used in scientific research. It is also known as EHT 1864 and is a small molecule inhibitor of the Rho family of GTPases. This compound has been shown to have a number of potential applications in the field of cancer research and other areas of biomedical research.

Mechanism of Action

The mechanism of action of N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide involves the inhibition of Rho GTPases. These proteins are involved in a variety of cellular processes, including cell migration, proliferation, and survival. By inhibiting the activity of Rho GTPases, this compound can disrupt these cellular processes and potentially inhibit the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of Rho GTPases, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of other proteins, such as ROCK and LIMK, which are involved in the regulation of the actin cytoskeleton.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide in lab experiments is its specificity for Rho GTPases. This compound has been shown to selectively inhibit the activity of these proteins, without affecting other members of the GTPase family. However, one limitation of using this compound is its potential toxicity. Like many small molecule inhibitors, N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide can have off-target effects and may be toxic to cells at high concentrations.

Future Directions

There are a number of potential future directions for the study of N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide. One area of research could focus on the development of more potent and selective inhibitors of Rho GTPases. Another area of research could investigate the use of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, there is potential for the development of new drugs based on the structure of N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide, which could have improved efficacy and reduced toxicity compared to the original compound.

Scientific Research Applications

N-ethyl-2-(hydroxymethyl)-1-piperidinecarbothioamide has been extensively studied for its potential use in cancer research. It has been shown to inhibit the activity of Rho GTPases, which are known to play a role in the progression of cancer. This compound has also been investigated for its potential use in the treatment of other diseases, such as cardiovascular disease and neurological disorders.